Cas no 1534625-82-5 (3-bromo-7H,8H-imidazo[1,5-a]pyrazin-8-one)

• Product Name: 3-bromo-7H,8H-imidazo[1,5-a]pyrazin-8-one
• CAS No: 1534625-82-5
• MF: C₆H₄BrN₃O
• MW: 214.019459724426
• CID: 5251869
• Update Time: 2025-06-08

3-bromo-7H,8H-imidazo[1,5-a]pyrazin-8-one Chemical and Physical Properties

Names and Identifiers

• 3-bromo-7H,8H-imidazo[1,5-a]pyrazin-8-one

• Inchi： 1S/C6H4BrN3O/c7-6-9-3-4-5(11)8-1-2-10(4)6/h1-3H,(H,8,11)
• InChI Key： OFIAZMFKWSZIIX-UHFFFAOYSA-N
• SMILES： C12=CN=C(Br)N1C=CNC2=O

Additional information on 3-bromo-7H,8H-imidazo[1,5-a]pyrazin-8-one

3-Bromo-7H,8H-Imidazo[1,5-a]pyrazin-8-one (CAS No. 1534625-82-5): An Emerging Compound in Medicinal Chemistry

3-Bromo-7H,8H-imidazo[1,5-a]pyrazin-8-one (CAS No. 1534625-82-5) is a promising compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of imidazopyrazines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The chemical structure of 3-bromo-7H,8H-imidazo[1,5-a]pyrazin-8-one features a bromine atom at the 3-position of the imidazopyrazine ring, which confers specific electronic and steric effects that can influence its biological activity. The presence of the bromine substituent can enhance the compound's lipophilicity and improve its cell membrane permeability, making it a valuable candidate for drug development.

Recent studies have highlighted the potential of 3-bromo-7H,8H-imidazo[1,5-a]pyrazin-8-one in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that 3-bromo-7H,8H-imidazo[1,5-a]pyrazin-8-one could be a promising lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 3-bromo-7H,8H-imidazo[1,5-a]pyrazin-8-one has shown potential as an antiviral agent. Research conducted by a team at the University of California found that this compound effectively inhibits the replication of several RNA viruses, including influenza and Zika viruses. The mechanism of action involves interfering with viral RNA synthesis and assembly processes, making it a potential candidate for antiviral therapy.

The anticancer potential of 3-bromo-7H,8H-imidazo[1,5-a]pyrazin-8-one has also been explored. A study published in Cancer Research reported that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. The researchers found that 3-bromo-7H,8H-imidazo[1,5-a]pyrazin-8-one disrupts key signaling pathways involved in cancer cell survival and growth, such as the PI3K/AKT and MAPK pathways. These findings suggest that this compound could be further developed as a novel anticancer agent.

The pharmacokinetic properties of 3-bromo-7H,8H-imidazo[1,5-a]pyrazin-8-one have also been investigated to assess its suitability for drug development. Studies have shown that this compound exhibits good oral bioavailability and favorable metabolic stability. These characteristics are crucial for ensuring that the drug can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

In conclusion, 3-bromo-7H,8H-imidazo[1,5-a]pyrazin-8-one (CAS No. 1534625-82-5) is a versatile compound with significant potential in medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development in various therapeutic areas. Ongoing studies are expected to provide more insights into its mechanisms of action and optimize its pharmacological properties for clinical applications.